Cas no 2171417-85-7 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid)
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid
- 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid
- 2171417-85-7
- EN300-1489828
-
- Inchi: 1S/C26H30N2O5/c1-16(24(29)27-14-17-8-2-3-9-18(17)25(30)31)28-26(32)33-15-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,16-18,23H,2-3,8-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,17?,18?/m0/s1
- InChI Key: XKGSODZMGXYDRP-AOCRQIFASA-N
- SMILES: OC(C1CCCCC1CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489828-0.05g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 0.05g |
$2219.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-0.1g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 0.1g |
$2324.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-0.25g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 0.25g |
$2430.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-0.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 0.5g |
$2536.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-1.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 1g |
$2641.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-2.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 2.5g |
$5178.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-5.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 5g |
$7659.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-10.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 10g |
$11358.0 | 2023-06-06 | ||
| Enamine | EN300-1489828-50mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1489828-100mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid |
2171417-85-7 | 100mg |
$741.0 | 2023-09-28 |
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid
Research Brief on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2171417-85-7)
In recent years, the compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2171417-85-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexane carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel therapeutic agents.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to achieve these goals. Additionally, the compound's role in the development of peptide-based drugs, particularly those targeting protein-protein interactions, has been a subject of intense investigation. Researchers have highlighted its potential in improving the bioavailability and stability of peptide therapeutics.
One of the key findings from the latest research is the compound's utility in the synthesis of cyclic peptides, which are known for their enhanced metabolic stability and binding affinity. The cyclohexane ring in the molecule provides a rigid scaffold that can be exploited to constrain peptide conformations, thereby improving their pharmacological properties. Furthermore, studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.
In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2171417-85-7) represents a versatile and valuable tool in modern drug discovery. Its applications span from peptide synthesis to the development of novel therapeutics, underscoring its importance in the chemical biology and pharmaceutical industries. Future research is expected to explore its potential in other areas, such as targeted drug delivery and theranostics, further expanding its utility in biomedical applications.
2171417-85-7 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)